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1-Hydroxycyclohexyl phenyl

ketone

Cat. No.: B179516 Get Quote

In the realm of UV-curable formulations, the selection of an appropriate photoinitiator is

paramount to achieving desired material properties and processing efficiencies. This guide

provides a detailed comparative study of two widely utilized photoinitiators, Irgacure 184 and

Irgacure 819, designed for researchers, scientists, and professionals in drug development and

material science. This analysis is supported by a compilation of their chemical and physical

properties, spectral data, and performance characteristics, supplemented with detailed

experimental protocols for their evaluation.

Chemical and Physical Properties
Irgacure 184 and Irgacure 819 belong to the class of free-radical photoinitiators, which upon

absorption of UV radiation, undergo a photochemical reaction to generate free radicals that

initiate polymerization.[1] While both are highly efficient, their distinct chemical structures lead

to significant differences in their performance.

Irgacure 184, chemically known as 1-Hydroxycyclohexyl phenyl ketone (HCPK), is a Norrish

Type I photoinitiator.[2] It is characterized by its white crystalline powder form and is lauded for

its excellent thermal stability and resistance to yellowing, making it a preferred choice for clear

coatings and applications where color stability is critical.[2][3]

In contrast, Irgacure 819, or Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide, is a

bisacylphosphine oxide (BAPO) type photoinitiator.[4] It appears as a light yellow powder and is

distinguished by its ability to absorb a broader range of UV light, extending into the visible
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spectrum.[4][5] This characteristic, coupled with its photobleaching effect, makes it

exceptionally suitable for curing thick and pigmented systems.[1][6]

Property Irgacure 184 Irgacure 819

Chemical Name
1-Hydroxycyclohexyl phenyl

ketone

Phenylbis(2,4,6-

trimethylbenzoyl)phosphine

oxide

CAS Number 947-19-3 162881-26-7

Molecular Formula C13H16O2 C26H27O3P

Molecular Weight 204.26 g/mol 418.46 g/mol

Appearance White crystalline powder Light yellow powder

Melting Point 46-50 °C 131-135 °C

Solubility ( g/100g solution at

20°C)

>50 in acetone, butyl acetate,

methanol, toluene

14 in acetone, 6 in butyl

acetate, 3 in methanol, 22 in

toluene

Spectral Properties and Photolysis
The UV absorption spectrum of a photoinitiator dictates the wavelength of UV light required for

its activation. Irgacure 184 exhibits absorption peaks at 244 nm, 280 nm, and a maximum at

333 nm, primarily in the UVA range.[3] Upon UV exposure, it undergoes a Norrish Type I

cleavage to form a benzoyl radical and a cyclohexyl radical, both of which can initiate

polymerization.

Irgacure 819, on the other hand, has a much broader absorption spectrum, ranging from 350

nm to 420 nm, with distinct peaks at 295 nm and 370 nm.[5] This allows it to be activated by

longer wavelength UV light and even some visible light, which can penetrate deeper into

materials. Its photolysis is a multi-step process where it can generate up to four free radicals

per molecule, contributing to its high reactivity. A key feature of Irgacure 819 is its

photobleaching capability; as the photoinitiator is consumed, the formulation becomes more

transparent to UV light, allowing for a more uniform cure throughout the depth of the material.

[1][6]
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Spectral Property Irgacure 184 Irgacure 819

UV Absorption Peaks 244 nm, 280 nm, 333 nm 295 nm, 370 nm

Absorption Range Primarily UVA 350-420 nm (UVA and visible)

Performance Comparison
The differences in chemical structure and spectral properties between Irgacure 184 and

Irgacure 819 translate to distinct performance characteristics in UV curing applications.

Performance Parameter Irgacure 184 Irgacure 819

Curing Speed High surface cure speed High through-cure speed

Depth of Cure
Limited, best for thin films

(<200 µm)

Excellent, suitable for thick

sections

Yellowing Minimal to no yellowing
Slight initial yellowing,

photobleaches to colorless

Pigmented Systems Less effective Highly effective

Typical Concentration
2-4% for thin films, 1-3% for

thicker films

0.5-1.5% in combination with

other photoinitiators

Irgacure 184 is often referred to as a "surface cure" photoinitiator due to its strong absorption in

the shorter UVA wavelengths, which are readily absorbed at the surface of a formulation.[6]

This leads to rapid and efficient curing of the top layer.

Irgacure 819 is known as a "through-cure" photoinitiator.[6] Its ability to absorb longer

wavelengths of light, which have greater penetration depth, combined with its photobleaching

effect, allows for efficient curing of thick and opaque materials.[1] For this reason, it is a popular

choice for pigmented coatings, adhesives, and 3D printing resins.[4]

Often, a combination of Irgacure 184 and Irgacure 819 is used to achieve a balanced cure, with

Irgacure 184 ensuring a tack-free surface and Irgacure 819 providing a thorough cure

throughout the bulk of the material.[6]
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Experimental Protocols
To quantitatively evaluate and compare the performance of Irgacure 184 and Irgacure 819, the

following experimental protocols can be employed.

Curing Speed Determination by Photo-DSC
Objective: To measure the rate of polymerization (Rp) and the total heat of reaction (ΔH) as a

function of time.

Methodology:

Sample Preparation: Prepare a liquid formulation containing the monomer, oligomer, and a

specific concentration of the photoinitiator (e.g., 2% w/w).

Instrument Setup: Use a Differential Scanning Calorimeter (DSC) equipped with a UV light

source (Photo-DSC). Calibrate the instrument according to the manufacturer's instructions.

Measurement:

Place a small, accurately weighed sample (5-10 mg) into an aluminum DSC pan.

Place the pan in the DSC cell and allow it to equilibrate at the desired isothermal

temperature (e.g., 25°C).

Expose the sample to a UV light source of a specific intensity and wavelength range.

Record the heat flow as a function of time.

Data Analysis:

The rate of polymerization (Rp) is proportional to the heat flow (dH/dt).

The total heat of polymerization (ΔH) is determined by integrating the area under the

exothermic peak. This can be used to calculate the degree of conversion.

Depth of Cure Measurement (ISO 4049 Scraping Method)
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Objective: To determine the maximum thickness of a formulation that can be adequately cured

under specific conditions.

Methodology:

Apparatus: A cylindrical mold (e.g., 6 mm in height and 4 mm in diameter), a glass slide, a

Mylar strip, a light-curing unit, and a plastic spatula or scalpel.[5]

Procedure:

Place the mold on the glass slide.

Fill the mold with the photocurable formulation, avoiding air bubbles.

Cover the top of the mold with a Mylar strip.

Irradiate the sample through the Mylar strip with the light-curing unit for a specified time

(e.g., 20 or 40 seconds).[5]

After irradiation, remove the Mylar strip and carefully extrude the cured sample from the

mold.

Use the spatula or scalpel to scrape away any uncured material from the bottom of the

sample (the side not directly exposed to the light).[5]

Measurement:

Measure the height of the remaining cured cylindrical portion of the sample using a caliper.

The depth of cure is calculated as half of this measured height.[5]

Yellowing Evaluation by Colorimetry
Objective: To quantify the change in color of a cured formulation after UV exposure and aging.

Methodology:

Sample Preparation: Prepare thin films of the formulation with each photoinitiator on a

standardized white substrate.
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Curing: Cure the films under controlled UV conditions.

Initial Color Measurement: Use a spectrophotometer or colorimeter to measure the initial

color of the cured films according to the CIELAB color space (L, a, b* values).

Aging: Expose the cured samples to a controlled environment of UV light and/or heat for a

specified duration to simulate aging.

Final Color Measurement: Remeasure the L, a, and b* values of the aged samples.

Data Analysis: Calculate the color change (ΔE) using the following formula: ΔE = √[(ΔL)^2 +
(Δa)^2 + (Δb)^2] A higher ΔE value indicates a greater color change and more significant

yellowing.

Visualizations
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Irgacure 184 Photolysis

Irgacure 819 Photolysis

Irgacure 184
(1-Hydroxycyclohexyl phenyl ketone) Excited State

UV Light (hν)
Benzoyl Radical +
Cyclohexyl Radical

α-Cleavage

Irgacure 819
(Phenylbis(2,4,6-trimethylbenzoyl)

phosphine oxide)

Excited State
UV Light (hν)

Benzoyl Radical +
Phosphinoyl Radical

Primary Cleavage
2x Benzoyl Radicals +

2x Phosphinoyl Radicals

Secondary Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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